Cas no 533868-87-0 (4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 533868-87-0
• MF: C₂₄H₂₅N₅O₄S₂
• MW: 511.616402387619
• CID: 6057124
• PubChem ID: 2158795
• Update Time: 2025-07-08

4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 4-[[bis(2-cyanoethyl)amino]sulfonyl]-N-(4-ethoxy-3-ethyl-2(3H)-benzothiazolylidene)-
• AKOS024583400
• F0557-0139
• 533868-87-0
• 4-[bis(2-cyanoethyl)sulfamoyl]-N-[(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 4-[bis(2-cyanoethyl)sulfamoyl]-N-(4-ethoxy-3-ethyl-1,3-benzothiazol-2-ylidene)benzamide

• Inchi： 1S/C24H25N5O4S2/c1-3-29-22-20(33-4-2)8-5-9-21(22)34-24(29)27-23(30)18-10-12-19(13-11-18)35(31,32)28(16-6-14-25)17-7-15-26/h5,8-13H,3-4,6-7,16-17H2,1-2H3
• InChI Key： HBISUIBHQSLKQQ-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(OCC)C=CC=C2S1)(=O)C1=CC=C(S(N(CCC#N)CCC#N)(=O)=O)C=C1

Computed Properties

• Exact Mass: 511.13479664g/mol
• Monoisotopic Mass: 511.13479664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 949
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 757.4±70.0 °C(Predicted)
• pka: -1.77±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-Bis(2-Cyanoethyl)Sulfamoyl-N-(2Z)-4-Ethoxy-3-Ethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidenebenzamide: A Comprehensive Overview

The compound 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 533868-87-0) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of sulfonamides, which are widely studied in pharmaceutical chemistry due to their versatile properties. The molecule's structure is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. This structural feature contributes to its unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The sulfamoyl group attached to the benzothiazole ring in this compound plays a crucial role in modulating its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the presence of cyanoethyl groups introduces electron-withdrawing effects, which can enhance the molecule's stability and reactivity in various chemical reactions.

The synthesis of 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications in medicinal chemistry. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact and improve sustainability.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, which is indicative of its aromaticity and conjugated system. These properties make it an ideal candidate for use in fluorescence-based assays and sensors.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound with greater accuracy. Molecular docking studies have revealed that it has potential binding affinity for various therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings suggest that 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-4-ethoxy... could serve as a lead compound for developing novel therapeutic agents.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. For instance, it has been investigated as a material for organic light-emitting diodes (OLEDs) due to its high quantum yield and stability under ambient conditions.

In conclusion, 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-4-ethoxy... is a multifaceted compound with significant potential across various scientific domains. Its intricate structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing both medicinal chemistry and materials science.